Cas no 1261850-18-3 (3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde)

• Product Name: 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde
• CAS No: 1261850-18-3
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4989309
• Update Time: 2025-05-23

3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde

• Inchi： 1S/C10H9ClF2O2/c11-9-7(4-2-6-14)3-1-5-8(9)15-10(12)13/h1,3,5-6,10H,2,4H2
• InChI Key： VAFZVJIPCWMPCT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CCC=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde

3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde: A Comprehensive Overview

3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde, also known by its CAS registry number CAS No. 1261850-18-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with tailored properties, making it a subject of interest for both academic and industrial research.

The molecular structure of 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde comprises a phenyl ring substituted with a chloro group at the 2' position and a difluoromethoxy group at the 3' position, connected to a propionaldehyde moiety. This arrangement imparts the compound with unique electronic and steric properties, which are crucial for its reactivity and functionality. The presence of the difluoromethoxy group introduces additional complexity to the molecule, enhancing its potential for participation in various chemical reactions. Recent research has demonstrated its utility in synthesizing bioactive compounds and advanced polymers.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. Its ability to undergo nucleophilic addition reactions makes it a valuable precursor in organic synthesis. For instance, studies have shown that 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde can be effectively employed in the preparation of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The introduction of chlorine and difluoromethoxy groups further enhances its reactivity, enabling selective transformations that are essential for constructing complex molecular architectures.

In addition to its role in organic synthesis, this compound has also been explored for its potential in materials science. Its aldehyde functionality allows for the formation of cross-linked networks, which are highly desirable in polymer chemistry. Recent advancements have demonstrated that CAS No. 1261850-18-3 can be utilized to develop high-performance polymers with improved mechanical and thermal properties. These polymers find applications in advanced composites, coatings, and electronic materials.

The synthesis of 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the difluoromethoxy group is achieved through nucleophilic substitution reactions, followed by oxidation to form the aldehyde moiety. Recent optimizations in this synthetic pathway have significantly improved yields and reduced reaction times, making it more feasible for large-scale production.

From an environmental perspective, researchers have been investigating the biodegradation pathways of this compound to assess its ecological impact. Studies indicate that under specific conditions, CAS No. 1261850-18-3 undergoes microbial degradation, reducing its persistence in natural environments. This information is crucial for developing sustainable manufacturing processes and minimizing environmental risks associated with its production and use.

In conclusion, 3-(2'-Chloro-3'-(difluoromethoxy)phenyl)propionaldehyde, or CAS No. 1261850-18-3, stands as a remarkable example of how tailored molecular design can lead to innovative chemical solutions. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in modern chemistry and materials science.